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Compound of Interest

Compound Name: RQ-00203078

Cat. No.: B15619556

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensuring laboratory safety and experimental integrity.
This document provides crucial safety and logistical information for the potent and selective
TRPM8 antagonist, RQ-00203078.

Chemical and Physical Properties

A summary of the key quantitative data for RQ-00203078 is provided in the table below for
easy reference.

Property Value Reference
Molecular Formula C21H13CIFsN205S [1]
Molecular Weight 554.85 g/mol [1]
CAS Number 1254205-52-1 [1]
Purity =>98% (HPLC) [1]
Solubility in DMSO 100 mM [1]
Solubility in Ethanol 100 mM [1]
Storage Store at +4°C [1]
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Personal Protective Equipment (PPE)

Given that the full toxicological properties of RQ-00203078 may not be known, caution is
advised. The following personal protective equipment is mandatory when handling this
compound:

Eye Protection: Chemical safety goggles should be worn at all times.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Gloves should
be inspected before use and changed frequently, especially after direct contact with the
compound.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate filter is recommended.

» Skin and Body Protection: A laboratory coat must be worn. For larger quantities or
procedures with a higher risk of spillage, additional protective clothing such as an apron or
coveralls should be considered.

Operational Plan: Handling and Preparation of
Solutions

A systematic workflow is critical to minimize exposure and ensure accurate experimental

results.
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Figure 1. A step-by-step workflow for the safe handling and preparation of RQ-00203078
solutions.
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Experimental Protocol: Solubilization

The following is a detailed methodology for preparing a stock solution of RQ-00203078.

Preparation: Ensure all necessary personal protective equipment is worn and the work area,
including the analytical balance and fume hood, is clean and prepared.

e Weighing: In a chemical fume hood or other ventilated enclosure, carefully weigh the desired
amount of RQ-00203078 solid.

» Dissolution: Transfer the weighed compound to a sterile vial. Add the appropriate volume of
dimethyl sulfoxide (DMSO) to achieve the desired concentration. RQ-00203078 is soluble in
DMSO up to 100 mM.[1]

« Mixing: To facilitate dissolution, cap the vial and vortex thoroughly. If necessary, sonicate the
solution in a water bath until all solid is dissolved.

o Storage: Store the resulting solution at -20°C for short-term storage or -80°C for long-term
storage to maintain stability.

Disposal Plan

Proper disposal of RQ-00203078 and any contaminated materials is crucial to prevent
environmental contamination and ensure compliance with regulations.
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Figure 2. A logical flow diagram outlining the proper disposal procedure for RQ-00203078
waste.

Disposal Procedure:

o Segregation: All waste materials, including unused solid compound, solutions, and
contaminated items (e.g., pipette tips, gloves, weigh boats), must be collected in a
designated and clearly labeled hazardous waste container.

» Labeling: The waste container must be labeled as "Hazardous Chemical Waste" and include
the full chemical name: 4-[[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl][[4-
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(trifluoromethoxy)phenyllmethyllJamino]sulfonyl]benzoic acid, and its CAS number: 1254205-
52-1.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials, until it is collected for disposal.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
company. Do not dispose of RQ-00203078 down the drain or in regular trash.

By adhering to these safety and logistical guidelines, researchers can handle RQ-00203078
responsibly, minimizing risks and ensuring the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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